Cas no 904450-78-8 (7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)
7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one
- 904450-78-8
- F3222-1929
- SCHEMBL1072776
- 7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
- 7-(4-chlorobenzoyl)-5-(2-fluorobenzyl)[1,3]dioxolo[4,5-g]quinolin-8(5H)-one
- AKOS001818137
- 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
-
- Inchi: 1S/C24H15ClFNO4/c25-16-7-5-14(6-8-16)23(28)18-12-27(11-15-3-1-2-4-19(15)26)20-10-22-21(30-13-31-22)9-17(20)24(18)29/h1-10,12H,11,13H2
- InChI Key: RDYRPRPTZAAJOF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C(C2C=C3C(=CC=2N(C=1)CC1C=CC=CC=1F)OCO3)=O)=O
Computed Properties
- Exact Mass: 435.0673638g/mol
- Monoisotopic Mass: 435.0673638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 737
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 55.8Ų
7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-1929-2μmol |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-5μmol |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-10μmol |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-20μmol |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-1mg |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-2mg |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-3mg |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-4mg |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-5mg |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3222-1929-10mg |
7-(4-chlorobenzoyl)-5-[(2-fluorophenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one |
904450-78-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
Compound CAS No. 904450-78-8: 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
The compound with CAS No. 904450-78-8, known as 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.
The molecular structure of 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-1,3dioxolo[4,5-g]quinolin-8-one is characterized by a quinoline ring system fused with a dioxole moiety. The presence of a 4-chlorobenzoyl group at the 7-position and a 2-fluorophenylmethyl group at the 5-position introduces significant structural complexity and functional diversity. These substituents not only influence the molecule's physical properties but also play a crucial role in its biological activity.
Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways and enzymes associated with various diseases, including cancer and inflammatory disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-1,3dioxolo[4,5-g]quinolin-8-one exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. A recent advancement in its synthesis methodology was reported in *Organic Letters*, where researchers utilized a novel catalytic system to streamline the formation of the dioxole ring system. This approach not only enhances the efficiency of the synthesis but also opens up new possibilities for further structural modifications.
In terms of pharmacokinetics, 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-1,3dioxolo[4,5-g]quinolin-8-one has shown favorable properties in preclinical studies. Its ability to penetrate cellular membranes and exhibit sustained activity within biological systems makes it an attractive candidate for drug development. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles.
The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. For example, molecular docking studies have revealed that 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-1,3dioxolo[4,5-g]quinolin-8-one interacts with key protein targets through specific hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding future optimization efforts aimed at improving its therapeutic efficacy.
In conclusion, 7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-1,3dioxolo[4,5-g]quinolin-8-one represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure and promising biological activities make it a focal point for ongoing research and development efforts. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is poised to play a pivotal role in the creation of next-generation therapeutic agents.
904450-78-8 (7-(4-chlorobenzoyl)-5-(2-fluorophenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)